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Cat. No.: B092624 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Ytterbium-176 (¹⁷⁶Yb), a stable, heavy isotope, has emerged as a powerful tool in the quest for

new physics beyond the Standard Model. Its unique atomic structure, characterized by a simple

two-valence-electron system and a spin-zero nucleus, makes it an ideal candidate for a wide

range of high-precision measurements. This technical guide provides an in-depth overview of

the fundamental physics investigations utilizing ¹⁷⁶Yb, with a focus on its applications in atomic

clocks, searches for new fundamental interactions, and studies of parity violation. The

information presented herein is intended for researchers, scientists, and professionals in drug

development who may leverage isotopic and nuclear properties in their respective fields.

Fundamental Properties of Ytterbium-176
Ytterbium (atomic number 70) possesses a range of stable isotopes, with ¹⁷⁶Yb having a

natural abundance of approximately 12.9%.[1] Its ground state electron configuration is [Xe]

4f¹⁴6s², giving rise to a ¹S₀ ground state with zero total electronic angular momentum.[2] This

simple ground state is highly advantageous for precision spectroscopy as it eliminates complex

hyperfine structures that can obscure subtle physical effects.

Atomic Structure and Transitions
The key to utilizing ¹⁷⁶Yb in fundamental physics lies in its specific atomic transitions. Laser

cooling and trapping, a prerequisite for most high-precision experiments, are typically

performed using the strong ¹S₀ → ¹P₁ transition at 399 nm.[3][4] For further cooling to
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microkelvin temperatures, the narrower intercombination line, ¹S₀ → ³P₁, at 556 nm is

employed.[4]

The most critical transition for many fundamental physics applications, particularly for optical

atomic clocks, is the highly forbidden ¹S₀ → ³P₀ "clock" transition.[5] In bosonic isotopes like

¹⁷⁶Yb, this transition is only weakly allowed through mechanisms such as hyperfine mixing in

the presence of a magnetic field or through interactions with the nuclear magnetic moment in

fermionic isotopes.

A summary of key atomic properties and transitions for Ytterbium is provided in the tables

below.

Table 1: Fundamental Properties of Ytterbium-176

Property Value Reference

Atomic Number (Z) 70

Mass Number (A) 176 [6]

Atomic Mass 175.94258(2) u [7]

Natural Abundance 12.887(30) % [7]

Nuclear Spin (I) 0 [7]

Ground State Configuration [Xe] 4f¹⁴6s² [2]

Ground State Term ¹S₀ [2]

Table 2: Key Atomic Transitions in Ytterbium for Fundamental Physics
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Transition
Wavelength
(nm)

Natural
Linewidth

Application Reference

¹S₀ → ¹P₁ 399 29 MHz
Laser Cooling &

Trapping
[3]

¹S₀ → ³P₁ 556 182 kHz
Second Stage

Cooling
[4]

¹S₀ → ³P₀ 578 mHz
Optical Clock

Transition
[5]

¹S₀ → ³D₁ 408 - Parity Violation [8]

4f¹⁴6s² ¹S₀ →

4f¹³5d6s² (J=2)
~431 -

Proposed Clock

Transition
[9]

Experimental Protocols
High-precision measurements with ¹⁷⁶Yb necessitate sophisticated experimental techniques to

isolate and control the atoms. The following sections detail the core experimental protocols.

Laser Cooling and Trapping
The initial step in any experiment with atomic ¹⁷⁶Yb is to produce a cold, trapped sample. This

is typically achieved in a two-stage magneto-optical trap (MOT).

Experimental Workflow: Laser Cooling and Trapping of Ytterbium
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A typical workflow for laser cooling and trapping of Ytterbium atoms.

Methodology:
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Atomic Beam Production: A thermal beam of Ytterbium atoms is generated by heating solid

Ytterbium in an oven to approximately 400-500°C.[3]

Zeeman Slowing: The atomic beam is directed through a Zeeman slower, where a spatially

varying magnetic field and a counter-propagating 399 nm laser beam slow the atoms down.

[4]

First Stage MOT (Blue MOT): The slowed atoms are captured in a magneto-optical trap

operating on the broad ¹S₀ → ¹P₁ transition at 399 nm. This stage cools the atoms to

millikelvin temperatures.[3]

Second Stage MOT (Green MOT): The atoms are then transferred to a second MOT

operating on the narrower ¹S₀ → ³P₁ intercombination line at 556 nm. This further cools the

atoms to microkelvin temperatures.[4]

Optical Dipole Trap: For many experiments, the ultracold atoms are subsequently transferred

to an optical dipole trap (ODT) formed by a focused, far-off-resonance laser. The ODT

provides a conservative potential for long interrogation times.

Fundamental Physics Investigations
Optical Atomic Clocks
Ytterbium-based optical atomic clocks are among the most precise and stable in the world.

They utilize the ultra-narrow ¹S₀ → ³P₀ transition as a frequency reference. To minimize

systematic errors from the trapping laser, the atoms are held in an optical lattice tuned to a

"magic wavelength" where the AC Stark shifts of the two clock states are equal.[5]

Table 3: Properties Relevant to Ytterbium Optical Clocks
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Property Value Reference

¹S₀ → ³P₀ Clock Transition

Frequency
~518 THz [5]

Magic Wavelength for ¹S₀ →

³P₀
~759 nm [5]

Static Polarizability of ¹S₀ state

(a.u.)
134.4 - 144.2 [10][11]

Static Polarizability of ³P₀ state

(a.u.)
280.1 - 289.9 [11]

Lifetime of ³P₀ state Very long (theoretically years) [9]

Experimental Workflow: Ytterbium Optical Lattice Clock
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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